2-Benzyl-2-azaspiro[3.3]heptan-6-one

• IUPAC Name: 2-benzyl-2-azaspiro[3.3]heptan-6-one
• InChI: InChI=1S/C13H15NO/c15-12-6-13(7-12)9-14(10-13)8-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key: SLRJFVDHYZWHES-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)CC12CN(C2)CC3=CC=CC=C3
• Molecular Formula: C13H15NO
• DSSTOX Substance ID: DTXSID301248145
• Molecular Weight: 201.26 g/mol
• CAS RN: 1365639-14-0

Description

2-Benzyl-2-azaspiro[3.3]heptan-6-one is a chemical compound with the CAS Number: 1365639-14-0. It has a molecular weight of 201.27. It is a liquid at room temperature.

Synthesis Analysis

The synthesis of 2-azaspiro[3.3]heptane-derived amino acids was performed by constructing both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H15NO/c15-12-6-13(7-12)9-14(10-13)8-11-4-2-1-3-5-11/h1-5H,6-10H2. This code provides a specific string of characters that represents the molecular structure of the compound.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-azaspiro[3.3]heptane-derived amino acids include the ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 201.27.

Scientific Research Applications

Synthesis of Constrained Amino Acids

The synthesis of sterically constrained amino acids derived from azaspiro[3.3]heptanes, such as 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, has been achieved. These novel amino acids contribute to the family of constrained amino acids, which are valuable in chemistry, biochemistry, and drug design due to their unique structural properties (Radchenko, Grygorenko, & Komarov, 2010).

Development of Novel Spirocyclic Compounds

Research has led to the development of efficient and scalable synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a previously unknown compound. This compound, along with related intermediates, serves as a versatile precursor for further selective derivatization, providing access to novel compounds that explore chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).

Angular Spirocyclic Azetidines

The synthesis of angular azaspiro[3.3]heptanes, including gem-difluoro and gem-dimethyl variants, has been reported. These compounds, along with a practical one-pot synthesis of 5-oxo-2-azaspiro[3.3]heptanes and their functionalized derivatives, highlight the methods' amenability for drug discovery applications. These building blocks can be synthesized individually on a preparative scale or as members of a library (Guérot, Tchitchanov, Knust, & Carreira, 2011).

Lowering Lipophilicity in Medicinal Chemistry

Azaspiro[3.3]heptanes have been investigated as replacements for morpholines, piperidines, and piperazines in medicinal chemistry. Introducing a spirocyclic center in these compounds has been observed to lower the measured logD, which is counterintuitive as the net change involves adding a single carbon atom. This property is attributed to increased basicity, offering a novel approach to modulating lipophilicity in drug design (Degorce, Bodnarchuk, & Scott, 2019).

Safety and Hazards

The safety information for 2-Benzyl-2-azaspiro[3.3]heptan-6-one includes several hazard statements: H302, H315, H319. The precautionary statements include P261, P280, P301, P301, P302, P305, P312, P338, P351, P352. The compound is labeled with the GHS07 pictogram and has a signal word of "Warning".

Future Directions

The synthesized compounds, 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, are analogues of the natural compounds (ornitine and GABA, respectively) which play important roles in biological processes. Therefore, they can be advantageously used in medicinal chemistry and drug design. This suggests potential future directions for the use of 2-Benzyl-2-azaspiro[3.3]heptan-6-one and its derivatives in the development of new drugs.